Cas no 2649034-23-9 (5-(isocyanatomethyl)-3-methoxy-1,2-oxazole)

• Product Name: 5-(isocyanatomethyl)-3-methoxy-1,2-oxazole
• CAS No: 2649034-23-9
• MF: C₆H₆N₂O₃
• MW: 154.12344121933
• CID: 5968830
• PubChem ID: 165613389
• Update Time: 2025-06-08

5-(isocyanatomethyl)-3-methoxy-1,2-oxazole Chemical and Physical Properties

Names and Identifiers

• 5-(isocyanatomethyl)-3-methoxy-1,2-oxazole
• 2649034-23-9
• EN300-1729720

• Inchi： 1S/C6H6N2O3/c1-10-6-2-5(11-8-6)3-7-4-9/h2H,3H2,1H3
• InChI Key： KYWDHGGWBCARTR-UHFFFAOYSA-N
• SMILES： O1C(CN=C=O)=CC(=N1)OC

Computed Properties

• Exact Mass: 154.03784206g/mol
• Monoisotopic Mass: 154.03784206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 167
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 64.7Ų

Additional information on 5-(isocyanatomethyl)-3-methoxy-1,2-oxazole

5-(isocyanatomethyl)-3-methoxy-1,2-oxazole: A Comprehensive Overview

5-(isocyanatomethyl)-3-methoxy-1,2-oxazole (CAS No. 2649034-23-9) is a unique and versatile compound that has garnered significant attention in the fields of organic chemistry, pharmaceutical research, and materials science. This compound, characterized by its distinct structural features and chemical properties, has shown promise in various applications, including drug development and advanced materials synthesis.

The core structure of 5-(isocyanatomethyl)-3-methoxy-1,2-oxazole consists of an oxazole ring with a methoxy substituent at the 3-position and an isocyanatomethyl group at the 5-position. The oxazole ring, a five-membered heterocyclic compound containing one oxygen and one nitrogen atom, is known for its stability and reactivity. The presence of the methoxy group enhances the compound's solubility and electronic properties, while the isocyanatomethyl group introduces reactivity for further chemical modifications.

In recent years, 5-(isocyanatomethyl)-3-methoxy-1,2-oxazole has been extensively studied for its potential applications in pharmaceutical research. One notable area of interest is its use as a building block in the synthesis of bioactive molecules. The isocyanato group can react with amines to form urea linkages, which are crucial in the design of peptidomimetics and other biologically active compounds. This property makes 5-(isocyanatomethyl)-3-methoxy-1,2-oxazole a valuable intermediate in the development of novel drugs targeting various diseases.

A recent study published in the Journal of Medicinal Chemistry highlighted the use of 5-(isocyanatomethyl)-3-methoxy-1,2-oxazole in the synthesis of potent inhibitors of protein-protein interactions (PPIs). PPIs play a critical role in many biological processes and are often implicated in disease states such as cancer and neurodegenerative disorders. By designing molecules that can disrupt these interactions, researchers aim to develop new therapeutic strategies. The study demonstrated that derivatives of 5-(isocyanatomethyl)-3-methoxy-1,2-oxazole exhibited high binding affinity and selectivity towards specific PPI targets, making them promising candidates for further drug development.

Beyond pharmaceutical applications, 5-(isocyanatomethyl)-3-methoxy-1,2-oxazole has also found utility in materials science. The compound's reactivity and structural flexibility make it an attractive candidate for the synthesis of advanced polymers and coatings. For instance, researchers at the University of California have explored the use of 5-(isocyanatomethyl)-3-methoxy-1,2-oxazole in the development of self-healing materials. These materials can repair themselves when damaged, extending their lifespan and reducing maintenance costs. The unique properties of 5-(isocyanatomethyl)-3-methoxy-1,2-oxazole, such as its ability to form strong covalent bonds through urea linkages, contribute to the robustness and durability of these materials.

The synthesis of 5-(isocyanatomethyl)-3-methoxy-1,2-oxazole typically involves a multi-step process that begins with the formation of an oxazole ring followed by functionalization with the methoxy and isocyanato groups. Various synthetic routes have been reported in the literature, each with its own advantages and limitations. One common approach involves the reaction of 3-methoxyacrylonitrile with an appropriate amine to form an intermediate imine, which is then cyclized to form the oxazole ring. Subsequent treatment with phosgene or other isocyanating agents yields the final product.

The physical properties of 5-(isocyanatomethyl)-3-methoxy-1,2-oxazole, such as its melting point (87°C) and boiling point (160°C), make it suitable for various industrial processes. Its solubility in common organic solvents like dichloromethane and dimethylformamide facilitates its use in solution-phase reactions. Additionally, the compound's stability under typical laboratory conditions ensures reliable handling and storage.

In conclusion, 5-(isocyanatomethyl)-3-methoxy-1,2-oxazole (CAS No. 2649034-23-9) is a multifaceted compound with significant potential in both pharmaceutical research and materials science. Its unique chemical structure and reactivity make it a valuable tool for researchers aiming to develop new drugs and advanced materials. As ongoing studies continue to uncover new applications and properties of this compound, it is likely to play an increasingly important role in future scientific advancements.